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Compound of Interest

Compound Name: Fluvalinate-d5

Cat. No.: B12415712

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available
high-purity Fluvalinate-d5, a deuterated internal standard crucial for accurate quantification in
research and analytical studies. This document outlines key suppliers, available product
specifications, and detailed experimental protocols for quality assessment, enabling informed
selection and application of this critical reagent.

Commercial Suppliers and Product Specifications

The selection of a high-purity internal standard is paramount for generating reliable and
reproducible analytical data. Several reputable suppliers offer Fluvalinate-d5, often under the
name Tau-Fluvalinate-d5, for research purposes. The following table summarizes the offerings
from prominent commercial suppliers. Researchers are advised to request lot-specific
Certificates of Analysis (CoA) for the most accurate and up-to-date information on purity and
isotopic enrichment.
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Quality Control and Experimental Protocols

Ensuring the identity, purity, and isotopic enrichment of Fluvalinate-d5 is a critical step before

its use as an internal standard. The following are detailed methodologies for key experiments
typically employed for the quality control of deuterated standards.

Identity Confirmation and Purity Determination by Liquid
Chromatography-Mass Spectrometry (LC-MS)
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LC-MS is a powerful technique for confirming the molecular weight of Fluvalinate-d5 and
assessing its chemical purity.

Methodology:

¢ Instrumentation: High-Performance Liquid Chromatography (HPLC) system coupled to a
high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

e Chromatographic Conditions:

[¢]

Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 pm).

o Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1%
formic acid (B).

o Gradient Program: A typical gradient would start at 50% B, increasing to 95% B over 5
minutes, holding for 2 minutes, and then returning to initial conditions for re-equilibration.

o Flow Rate: 0.3 mL/min.
o Column Temperature: 40 °C.
o Injection Volume: 5 pL.
e Mass Spectrometry Conditions:
o lonization Mode: Electrospray lonization (ESI) in positive mode.
o Mass Range: m/z 100-1000.

o Data Acquisition: Full scan mode to confirm the [M+H]+ adduct of Fluvalinate-d5
(expected m/z ~508.19). Product ion scan (MS/MS) can be used to confirm fragmentation
patterns.

o Data Analysis: The chemical purity is determined by integrating the peak area of the analyte
and any detected impurities in the chromatogram.
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Structural Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy

1H NMR spectroscopy is used to confirm the chemical structure and to ensure the absence of
significant proton-containing impurities. For a deuterated standard, the proton signals
corresponding to the non-deuterated positions should be observed, while the signals for the
deuterated positions should be absent or significantly diminished.

Methodology:
e Instrumentation: 400 MHz or higher NMR spectrometer.

o Sample Preparation: Dissolve an accurately weighed amount of Fluvalinate-d5 in a suitable
deuterated solvent (e.g., CDCIs or Acetone-de).

o Data Acquisition: Acquire a standard *H NMR spectrum.

o Data Analysis: Compare the obtained spectrum with a reference spectrum of non-deuterated
Fluvalinate. The chemical shifts and coupling constants of the remaining protons should
match the reference, confirming the core structure. The absence of signals at the deuteration
sites confirms successful labeling.

Isotopic Enrichment Determination by Mass
Spectrometry

The isotopic enrichment is a critical parameter that defines the percentage of the deuterated
species relative to any residual non-deuterated analyte.

Methodology:
 Instrumentation: High-resolution mass spectrometer (as in the LC-MS method).
o Data Acquisition: Acquire high-resolution mass spectra in full scan mode.

» Data Analysis: Determine the peak intensities of the monoisotopic peak of Fluvalinate-d5
and the corresponding peak for the non-deuterated Fluvalinate (M+0). The isotopic
enrichment is calculated as:
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o lIsotopic Enrichment (%) = [Intensity(d5) / (Intensity(d5) + Intensity(d0))] * 100

Logical Workflow for Supplier Selection

The process of selecting a suitable commercial supplier for high-purity Fluvalinate-d5 involves
several key decision points to ensure the quality and appropriateness of the standard for the
intended research application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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